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Compound of Interest

Compound Name: 2-Chloro-n-octylacetamide

CAS No.: 20368-12-1

Cat. No.: B11967224 Get Quote

Technical Safety Guide: 2-Chloro-N-
octylacetamide
CAS Registry Number: 20368-12-1 Molecular Formula: C₁₀H₂₀ClNO Synonyms: N-Octyl-2-

chloroacetamide; Chloroacetic acid octylamide[1][2]

Part 1: Physiochemical Identity & Reactivity Profile
2-Chloro-N-octylacetamide is a functionalized

-haloacetamide.[2] Unlike its hydrophilic parent (2-chloroacetamide), the addition of an octyl
chain drastically alters its partition coefficient (LogP), making it highly lipophilic. This property
facilitates rapid dermal absorption, increasing the systemic risk profile compared to shorter-
chain analogs.
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Property Value / Characteristic Technical Note

Molecular Weight 205.73 g/mol

Physical State Low-melting Solid / Waxy Solid

Critical: Melting point is 37.3–

38.3 °C [1].[3] It may appear

as an oil or semi-solid in warm

labs (>25°C).

Solubility
Soluble in DCM, EtOH, DMSO;

Poor in Water

High lipophilicity drives

membrane permeability.

Reactivity Class Electrophile (Sɴ2)

The

-carbon is susceptible to

nucleophilic attack, particularly

by thiols (-SH).

Purity Markers
1H NMR:

4.05 (s, 2H, Cl-CH2)

Diagnostic singlet for the

chloroacetyl group [1].

Part 2: Toxicology & Mechanism of Action (The
"Why")[2]
The primary hazard of 2-Chloro-N-octylacetamide is not merely acute toxicity, but

sensitization and cellular alkylation.

Mechanism: Cysteine Alkylation & Haptenization
The chlorine atom on the

-carbon is a good leaving group. In physiological environments, this molecule acts as a
"warhead," targeting nucleophilic cysteine residues on proteins.

Direct Toxicity: Alkylation of glutathione (GSH) depletes cellular antioxidant reserves, leading

to oxidative stress.

Sensitization (Allergy): The compound binds to skin proteins (e.g., keratin, albumin) forming

a "hapten-carrier" complex. The immune system recognizes this complex as foreign,
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triggering a T-cell mediated response (Contact Dermatitis).

Diagram 1: Mechanism of Protein Alkylation This diagram illustrates the Sɴ2 attack of a protein

cysteine residue on the 2-Chloro-N-octylacetamide molecule.[2]
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Caption: The Sɴ2 reaction pathway where the thiol group of a protein displaces the chloride,

forming a stable covalent bond (Haptenization).[2]

Part 3: Operational Safety & Control Banding
Because this compound melts near body temperature, it poses a unique "phase-change" risk. It

may behave as a solid during weighing but liquefy upon contact with warm gloves or skin,

accelerating permeation.

Personal Protective Equipment (PPE) Strategy
Do not rely on standard latex gloves. The lipophilic octyl chain allows the molecule to permeate

latex rapidly.

Primary Barrier: Nitrile (Minimum 0.11 mm thickness) for splash protection.

High-Risk Operations (Synthesis/Scale-up): Double-gloving is mandatory.[2] Inner layer:

Laminate (Silver Shield) or Butyl rubber. Outer layer: Nitrile (for dexterity).

Respiratory: If handling powder (cold room) or heating the substance, use a P95/P100

particulate respirator or work strictly within a Fume Hood.
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Engineering Controls & Handling Protocol
This protocol ensures containment during the transition from solid to solution.

Diagram 2: Safe Handling Workflow
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Caption: Decision matrix for handling 2-Chloro-N-octylacetamide based on its physical state

(melting point ~37°C).
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Part 4: Emergency Response & Decontamination
Standard soap and water are insufficient for spills of alkylating agents because they do not

chemically deactivate the electrophile. You must use a nucleophilic quencher.

Decontamination Solution (The "Quench")
To destroy the reactive chloroacetyl group, use a solution that out-competes biological

nucleophiles:[2]

Formula: 10% Sodium Thiosulfate (

) in water.

Mechanism: The thiosulfate ion (

) attacks the

-carbon, displacing the chloride and forming a non-toxic water-soluble Bunte salt.

Procedure:

Cover spill with absorbent pads.

Saturate pads with Thiosulfate solution.

Wait 15 minutes (allow reaction kinetics to proceed).

Clean area with soap and water (to remove the lipophilic residue).

First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes. Do not use ethanol (it

may enhance skin absorption of the lipophilic octyl chain).

Eye Contact: Rinse for 15 minutes. Seek medical attention immediately (corneal alkylation

risk).[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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